Cas no 1192547-87-7 (Methyl 4-chloro-3,5-dimethylbenzoate)
1192547-87-7 structure
Product Name:Methyl 4-chloro-3,5-dimethylbenzoate
CAS No:1192547-87-7
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD22552976
CID:2092783
PubChem ID:57993816
Update Time:2025-04-21
Methyl 4-chloro-3,5-dimethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-3,5-dimethylbenzoate
- 4-Chloro-3,5-dimethylbenzoic acid methyl ester
- Benzoic acid, 4-chloro-3,5-dimethyl-, methyl ester
- 1192547-87-7
- CS-0181584
- AS-19682
- YLDCLGVDBHWQBX-UHFFFAOYSA-N
- SCHEMBL4512198
- DB-417330
- AKOS024261968
- MFCD22552976
- methyl4-chloro-3,5-dimethylbenzoate
- N10713
- 899-669-7
-
- MDL: MFCD22552976
- Inchi: 1S/C10H11ClO2/c1-6-4-8(10(12)13-3)5-7(2)9(6)11/h4-5H,1-3H3
- InChI Key: YLDCLGVDBHWQBX-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC(C(=O)OC)=CC=1C
Computed Properties
- Exact Mass: 198.0447573g/mol
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Methyl 4-chloro-3,5-dimethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M340540-10mg |
Methyl 4-Chloro-3,5-dimethylbenzoate |
1192547-87-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340540-50mg |
Methyl 4-Chloro-3,5-dimethylbenzoate |
1192547-87-7 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M340540-100mg |
Methyl 4-Chloro-3,5-dimethylbenzoate |
1192547-87-7 | 100mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB463981-500 mg |
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; . |
1192547-87-7 | 95% | 500mg |
€247.20 | 2023-04-21 | |
| abcr | AB463981-1 g |
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; . |
1192547-87-7 | 95% | 1g |
€325.10 | 2023-04-21 | |
| abcr | AB463981-5 g |
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; . |
1192547-87-7 | 95% | 5g |
€1,037.40 | 2023-04-21 | |
| abcr | AB463981-250 mg |
Methyl 4-chloro-3,5-dimethylbenzoate, 95%; . |
1192547-87-7 | 95% | 250mg |
€159.70 | 2023-04-21 | |
| Chemenu | CM152618-1g |
Methyl 4-chloro-3,5-dimethylbenzoate |
1192547-87-7 | 97% | 1g |
$380 | 2023-01-10 | |
| eNovation Chemicals LLC | D397443-100g |
Methyl 4-chloro-3,5-dimethylbenzoate |
1192547-87-7 | 95% | 100g |
$2000 | 2023-09-02 | |
| eNovation Chemicals LLC | D397443-250g |
Methyl 4-chloro-3,5-dimethylbenzoate |
1192547-87-7 | 95% | 250g |
$3000 | 2023-09-02 |
Methyl 4-chloro-3,5-dimethylbenzoate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1192547-87-7 (Methyl 4-chloro-3,5-dimethylbenzoate) Related Products
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- 91367-05-4(Methyl 4-chloro-3-methylbenzoate)
- 3293-89-8(1,4-dimethyl 2,5-dichlorobenzene-1,4-dicarboxylate)
- 651058-97-8(2-Chloro-5-(methoxycarbonyl)benzoic acid)
- 1260809-99-1(methyl 3-chloro-4-(hydroxymethyl)benzoate)
- 431888-57-2(2-Chloro-4-(methoxycarbonyl)benzoic acid)
- 56525-63-4(Methyl 3-Chloro-4-methylbenzoate)
- 18643-84-0(Dimethyl 2-Chlorobenzene-1,4-dioate)
- 610-96-8(Methyl 2-chlorobenzoate)
- 68214-43-7(Methyl 2,5-dichlorobenzoate)
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